2-azido-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
Overview
Description
2-Azido-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide, also known as 2-Azido-MTA, is a novel synthetic small molecule that has been used in a variety of scientific research applications. It is a derivative of the thiopyran family of compounds and has been used in a variety of biochemical and physiological studies.
Scientific Research Applications
Synthesis of Various Heterocycles
Organic azides, such as 2-azido-N-methyl-N-(thian-4-yl)acetamide, have been used in the synthesis of various heterocyclic compounds . These compounds are prepared under different conditions, including thermal, catalyzed, or noncatalyzed reaction conditions . The reactions aim to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .
Click Chemistry
Organic azides are central to click chemistry, which involves the concise conjugation of two molecules . The reactivity of alkyl azides, such as 2-azido-N-methyl-N-(thian-4-yl)acetamide, can be tamed by intramolecular hydrogen bonding, allowing for site-selective conjugation of unhindered diazides .
Staudinger Ligation
Azides, including 2-azido-N-methyl-N-(thian-4-yl)acetamide, can be involved in the Staudinger ligation . This reaction is used to convert azides to amines, a transformation that has wide applications in organic synthesis .
Curtius Rearrangement
The Curtius rearrangement is another reaction in which azides, such as 2-azido-N-methyl-N-(thian-4-yl)acetamide, can participate . This reaction involves the thermal decomposition of azides to isocyanates, which can then be converted to a variety of other functional groups .
Hydrogenolysis
Azides can be reduced to amines by hydrogenolysis . This reaction is particularly useful in the synthesis of amines from azides, including 2-azido-N-methyl-N-(thian-4-yl)acetamide .
Multi-click Modular Hub Strategy
In a broad range of scientific areas, including chemical biology and polymer synthesis, multi-click modular hub strategy has received much attention . Multi-azides, compounds possessing multiple azido groups, have sparked interest in click scaffolds of multicomponent integration . 2-azido-N-methyl-N-(thian-4-yl)acetamide, with its azido group, could potentially serve as a functionalized element-block material in this strategy .
Mechanism of Action
Mode of Action
It’s known that azides are often used in click chemistry, a powerful tool for generating substances with high biological activity . The azide group in the compound can participate in 1,3-dipolar cycloaddition reactions, which could potentially lead to the formation of a variety of heterocyclic compounds .
Biochemical Pathways
Compounds with similar structures have been known to participate in various biochemical reactions, leading to the formation of biologically active novel heterocyclic moieties .
Result of Action
Similar compounds have been known to exhibit diverse biological activities, which have drawn the attention of biochemists .
properties
IUPAC Name |
2-azido-N-methyl-N-(thian-4-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4OS/c1-12(8(13)6-10-11-9)7-2-4-14-5-3-7/h7H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXZLNCYHDPUPNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCSCC1)C(=O)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
